4'-(Tetrahydrofuran-2-yl)acetophenone
Cat. No. B8491179
M. Wt: 190.24 g/mol
InChI Key: GSLXRVJKAQYAFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Prior to irradiation, the reaction mixture was degassed by bubbling argon for 20 minutes
Name
Ir[dF(CF3)ppy]2(dtbbpy)PF6
Quantity
4 μmol
Type
catalyst
Reaction Step One
Name
CsCO3
Quantity
1.2 mmol
Type
reagent
Reaction Step Six
Identifiers
|
NAME
|
decarboxylative sp3–sp2 cross-coupling
|
Inputs
Step One
|
Name
|
Ir[dF(CF3)ppy]2(dtbbpy)PF6
|
|
Quantity
|
4 μmol
|
|
Type
|
catalyst
|
|
Smiles
|
CC(C)(C)C1=CC2=N(->[Ir+]34(<-N5=CC(C(F)(F)F)=CC=C5C5=C(F)C=C(F)C=C53)(<-N3=CC(C(F)(F)F)=CC=C3C3=C(F)C=C(F)C=C34)<-N3=C2C=C(C(C)(C)C)C=C3)C=C1.F[P-](F)(F)(F)(F)F
|
Details
Addition Order |
1 |
Step Two
Step Three
|
Name
|
|
|
Quantity
|
0.06 mmol
|
|
Type
|
catalyst
|
|
Smiles
|
CC(C)(C)C1=CC(=NC=C1)C2=NC=CC(=C2)C(C)(C)C
|
Details
Addition Order |
3 |
Step Four
|
Name
|
|
|
Quantity
|
0.4 mmol
|
|
Type
|
reactant
|
|
Smiles
|
[Br]C1=CC=C(C(C)=O)C=C1
|
Details
Addition Order |
4 |
Step Five
|
Name
|
|
|
Quantity
|
1.2 mmol
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)C1CCCO1
|
Details
Addition Order |
5 |
Step Six
|
Name
|
CsCO3
|
|
Quantity
|
1.2 mmol
|
|
Type
|
reagent
|
|
Smiles
|
[Cs+].[Cs+].[O-]C([O-])=O
|
Details
Addition Order |
6 |
Step Seven
Setup
Vessel
|
Control Type
|
VIAL
|
|
Setpoint
|
40 mL
|
|
Material
|
UNSPECIFIED
|
|
Attachments
|
SEPTUM: Teflon septum
|
|
Preparations
|
OVEN_DRIED
|
Environment
|
Type
|
UNSPECIFIED
|
Conditions
Temperature
|
Control Type
|
AIR_FAN
|
|
Setpoint
|
23 (± 5) °C
|
Pressure
|
Control Type
|
SEALED
|
|
Atmosphere
|
ARGON
|
Measurements
| Type | Time | Pressure |
|---|
Stirring
|
Type
|
STIR_BAR
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Illumination
|
Type
|
LED: 34W blue LED
|
|
Color
|
blue
|
Other
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
diluted with saturated aqueous NaHCO3
|
ADDITION
|
Type
|
ADDITION
|
ADDITION
|
Type
|
ADDITION
|
ADDITION
|
Type
|
ADDITION
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with Et2O (3 x 100 mL)
|
|
Phase kept
|
organic
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water and brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over MgSO4
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
FLASH_CHROMATOGRAPHY
|
Type
|
FLASH_CHROMATOGRAPHY
|
|
Details
|
Fluka, 230-400 mesh, solvent system: 15% ethyl acetate/hexane
|
Outcomes
Product
Details
Reaction Time |
72 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(=O)C1=CC=C(C2CCCO2)C=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| IDENTITY | 1h nmr | |
| IDENTITY | 13c nmr | |
| IDENTITY | hrms | |
| IDENTITY | ir | |
| YIELD | 82% | weight |
| AMOUNT | 63 mg | weight |
Analyses
NMR_13C
|
Type
|
NMR_13C
|
|
Details
|
125 MHz, CDCl3
|
NMR_1H
|
Type
|
NMR_1H
|
|
Details
|
500 MHz, CDCl3
|
HRMS
|
Type
|
HRMS
|
IR
|
Type
|
IR
|
|
Details
|
film
|
WEIGHT
|
Type
|
WEIGHT
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
